Cas no 1203272-17-6 (N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(pyridin-3-yl)pyridazin-3-ylpiperidine-4-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(pyridin-3-yl)pyridazin-3-ylpiperidine-4-carboxamide
• CAS No: 1203272-17-6
• MF: C₂₃H₂₃N₅O₃
• MW: 417.460424661636
• CID: 5949952
• PubChem ID: 30365200
• Update Time: 2025-05-20

N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(pyridin-3-yl)pyridazin-3-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(pyridin-3-yl)pyridazin-3-ylpiperidine-4-carboxamide
• F5528-1604
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(6-(pyridin-3-yl)pyridazin-3-yl)piperidine-4-carboxamide
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[6-(pyridin-3-yl)pyridazin-3-yl]piperidine-4-carboxamide
• AKOS024512414
• VU0646419-1
• 1203272-17-6
• N-(1,3-benzodioxol-5-ylmethyl)-1-(6-pyridin-3-ylpyridazin-3-yl)piperidine-4-carboxamide

• Inchi： 1S/C23H23N5O3/c29-23(25-13-16-3-5-20-21(12-16)31-15-30-20)17-7-10-28(11-8-17)22-6-4-19(26-27-22)18-2-1-9-24-14-18/h1-6,9,12,14,17H,7-8,10-11,13,15H2,(H,25,29)
• InChI Key： KMNHCXYZJLGFCQ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2=CC=C(C3C=NC=CC=3)N=N2)CC1)NCC1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 417.18008961g/mol
• Monoisotopic Mass: 417.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(pyridin-3-yl)pyridazin-3-ylpiperidine-4-carboxamide

Comprehensive Analysis of N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(pyridin-3-yl)pyridazin-3-ylpiperidine-4-carboxamide (CAS No. 1203272-17-6)

The compound N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(pyridin-3-yl)pyridazin-3-ylpiperidine-4-carboxamide, identified by its CAS No. 1203272-17-6, has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its unique benzodioxole and pyridazine moieties, exhibits potential applications in targeting specific biological pathways. Researchers are increasingly exploring its role in modulating enzyme activity and receptor interactions, making it a subject of interest for neurodegenerative diseases and inflammatory disorders.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine. The structural complexity of N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(pyridin-3-yl)pyridazin-3-ylpiperidine-4-carboxamide allows it to interact with high specificity, a feature highly sought after in drug development. Its piperidine-4-carboxamide backbone further enhances its pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for oral drug formulations.

The compound's pyridin-3-yl and pyridazin-3-yl groups contribute to its ability to form hydrogen bonds and π-π stacking interactions, essential for binding to protein targets. This has led to its investigation in cancer research, particularly in targeting kinase enzymes involved in cell proliferation. Additionally, its benzodioxol-5-yl moiety is known for its role in enhancing blood-brain barrier penetration, making it a candidate for central nervous system (CNS) disorders.

From a synthetic chemistry perspective, the preparation of CAS No. 1203272-17-6 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes require precise control over reaction conditions to ensure high yield and purity. The compound's molecular weight and logP value are also optimized to balance solubility and membrane permeability, addressing common challenges in pharmaceutical formulations.

Given the growing interest in personalized therapy, N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(pyridin-3-yl)pyridazin-3-ylpiperidine-4-carboxamide is being studied for its potential in biomarker-driven treatments. Its mechanism of action aligns with the trend toward targeted drug delivery, minimizing off-target effects and improving therapeutic outcomes. This aligns with the broader shift in healthcare toward patient-centric solutions.

In conclusion, CAS No. 1203272-17-6 represents a promising scaffold for future drug candidates. Its versatile chemical structure and biological activity make it a valuable tool for researchers exploring novel therapeutics. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs.